N-benzyl-3-[(1-benzyl-4-piperidinyl)oxy]benzamide

• IUPAC Name: N-benzyl-3-(1-benzylpiperidin-4-yl)oxybenzamide
• InChI: InChI=1S/C26H28N2O2/c29-26(27-19-21-8-3-1-4-9-21)23-12-7-13-25(18-23)30-24-14-16-28(17-15-24)20-22-10-5-2-6-11-22/h1-13,18,24H,14-17,19-20H2,(H,27,29)
• InChI Key: NWRJCCPSYUIVKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC(=C2)C(=O)NCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C26H28N2O2
• Molecular Weight: 400.5 g/mol

Description

N-benzyl-3-[(1-benzyl-4-piperidinyl)oxy]benzamide, also known as BZP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BZP is a member of the piperazine family of compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-benzyl-3-[(1-benzyl-4-piperidinyl)oxy]benzamide acts on a variety of targets in the central nervous system, including the dopamine, serotonin, and noradrenaline systems. It has been shown to increase the release of these neurotransmitters, leading to increased activity in the brain. This compound also acts on ion channels, inhibiting the activity of some channels and activating others. The exact mechanism of action of this compound is still not fully understood, and further research is needed to fully elucidate its effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine, serotonin, and noradrenaline, leading to increased activity in the brain. This compound also acts on ion channels, inhibiting the activity of some channels and activating others. This compound has been shown to have a range of effects on the cardiovascular system, including increased heart rate and blood pressure. It has also been shown to have effects on the immune system, the gastrointestinal system, and the reproductive system.

Advantages and Limitations for Lab Experiments

N-benzyl-3-[(1-benzyl-4-piperidinyl)oxy]benzamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a wide range of biochemical and physiological effects. However, there are also a number of limitations to its use. This compound is a synthetic compound and may not accurately reflect the effects of natural compounds in the body. It also has a number of potential side effects, including cardiovascular effects and effects on the immune system.

Future Directions

There are a number of future directions for research on N-benzyl-3-[(1-benzyl-4-piperidinyl)oxy]benzamide. One area of research is the development of new drugs based on the structure of this compound for the treatment of neurological disorders. Another area of research is the identification of new drug targets based on the effects of this compound on the central nervous system. Further research is also needed to fully elucidate the mechanism of action of this compound and to understand its effects on the cardiovascular, immune, and reproductive systems.

Synthesis Methods

N-benzyl-3-[(1-benzyl-4-piperidinyl)oxy]benzamide can be synthesized using a variety of methods, including the reaction of benzyl chloride with 1-benzyl-4-piperidone, followed by the reaction of the resulting product with 3-aminobenzoyl chloride. Other methods include the reaction of benzyl chloride with 3-aminobenzoyl chloride, followed by the reaction of the resulting product with 1-benzyl-4-piperidone. The synthesis of this compound requires careful attention to the reaction conditions and purification methods to ensure the purity and yield of the final product.

Scientific Research Applications

N-benzyl-3-[(1-benzyl-4-piperidinyl)oxy]benzamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of ion channels, and the activation of G protein-coupled receptors. This compound has been used in studies on the mechanisms of drug addiction, the development of new drugs for the treatment of neurological disorders, and the identification of new drug targets.